Cas no 68683-37-4 (3-Methylpentane-1,3,5-triol, sodium salt)

• Product Name: 3-Methylpentane-1,3,5-triol, sodium salt
• CAS No: 68683-37-4
• MF: C₆H₁₃NaO₃
• MW: 156.155393362045
• CID: 971827
• Update Time: 2023-08-02

3-Methylpentane-1,3,5-triol, sodium salt Chemical and Physical Properties

Names and Identifiers

• 3-methylpentane-1,3,5-triol, sodium salt
• sodium,4-cyclohexyloxy-1-hexoxy-1,4-dioxobutane-2-sulfonate
• 1,3,5-Pentanetriol, 3-methyl-, sodium salt
• 1,3,5-Pentanetriol, 3-methyl-, sodium salt (1:?)
• 3-Methyl-1,3,5-pentanetriol, sodium salt
• sodium 3,5-dihydroxy-3-methylpentan-1-olate
• 3-Methylpentane-1,3,5-triol,sodium salt
• 3-Methylpentane-1,3,5-triol, sodium salt

• Inchi： 1S/C6H13O3.Na/c1-6(9,2-4-7)3-5-8;/h7,9H,2-5H2,1H3;/q-1;+1
• InChI Key： HSOFDBACWXHATI-UHFFFAOYSA-N
• SMILES： [Na+].OC(C)(CCO)CC[O-]

Computed Properties

• Exact Mass: 156.076
• Monoisotopic Mass: 156.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 79.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.5

Experimental Properties

• Boiling Point: 314.8°C at 760 mmHg
• Flash Point: 159.4°C